Cas no 1197227-82-9 (6-Bromopyrazine-2-carbaldehyde)

6-Bromopyrazine-2-carbaldehyde is a versatile heteroaromatic building block used in organic synthesis and pharmaceutical research. Its bromine and aldehyde functional groups make it a valuable intermediate for cross-coupling reactions, nucleophilic substitutions, and further derivatization. The compound’s pyrazine core contributes to its utility in constructing biologically active molecules, particularly in medicinal chemistry for drug discovery. Its high purity and stability ensure reliable performance in complex synthetic pathways. Researchers favor this compound for its reactivity and compatibility with a range of reaction conditions, making it suitable for the development of agrochemicals, ligands, and functional materials.
6-Bromopyrazine-2-carbaldehyde structure
1197227-82-9 structure
Product Name:6-Bromopyrazine-2-carbaldehyde
CAS No:1197227-82-9
MF:C5H3BrN2O
MW:186.994119882584
MDL:MFCD30011689
CID:4772529
Update Time:2026-02-26

6-Bromopyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Bromopyrazine-2-carbaldehyde
    • 6-Bromo-pyrazine-2-carbaldehyde
    • SB31648
    • MDL: MFCD30011689
    • Inchi: 1S/C5H3BrN2O/c6-5-2-7-1-4(3-9)8-5/h1-3H
    • InChI Key: RNJXCGCZAXKCOL-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(C=O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 109
  • XLogP3: 0.6
  • Topological Polar Surface Area: 42.8

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Additional information on 6-Bromopyrazine-2-carbaldehyde

6-Bromopyrazine-2-carbaldehyde (CAS 1197227-82-9): A Versatile Building Block in Modern Organic Synthesis

6-Bromopyrazine-2-carbaldehyde (CAS 1197227-82-9) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and material science. As a pyrazine derivative, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules and functional materials. The presence of both bromo and aldehyde functional groups makes it particularly useful for cross-coupling reactions and nucleophilic additions, which are fundamental transformations in modern organic chemistry.

Recent trends in drug discovery have highlighted the importance of 6-Bromopyrazine-2-carbaldehyde as a key building block for kinase inhibitors and anticancer agents. Many researchers are actively investigating its potential in developing targeted therapies, especially in the context of personalized medicine. The compound's unique structure allows for efficient modification, making it adaptable to various medicinal chemistry applications. In 2023 alone, over 50 patent applications referenced this compound as a critical intermediate.

The physical properties of 6-Bromopyrazine-2-carbaldehyde contribute to its widespread utility. With a molecular weight of 201.01 g/mol and typical purity levels exceeding 98%, this compound exhibits excellent stability under standard laboratory conditions. Its solubility profile (soluble in common organic solvents like DMSO, DMF, and dichloromethane) makes it particularly convenient for various synthetic applications. The aldehyde group at the 2-position and the bromine atom at the 6-position create multiple reactive sites that can be selectively modified.

In material science, 6-Bromopyrazine-2-carbaldehyde has emerged as a valuable precursor for organic electronic materials. Its incorporation into conjugated polymers and small-molecule semiconductors has shown promise in developing next-generation OLED materials and organic photovoltaic devices. The compound's ability to participate in Pd-catalyzed coupling reactions makes it especially useful for constructing complex π-conjugated systems with tailored electronic properties.

The synthetic versatility of 6-Bromopyrazine-2-carbaldehyde is further demonstrated by its role in click chemistry applications. Researchers have successfully employed this compound in Cu-catalyzed azide-alkyne cycloadditions (CuAAC) to create diverse triazole-containing compounds with potential biological activity. This approach aligns with current trends in fragment-based drug design and combinatorial chemistry, where rapid assembly of molecular diversity is crucial.

Quality control of 6-Bromopyrazine-2-carbaldehyde typically involves HPLC analysis, 1H NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural integrity. Reputable suppliers provide comprehensive analytical data with each batch, addressing the growing demand for well-characterized building blocks in both academic and industrial settings. Proper storage conditions (typically at 2-8°C under inert atmosphere) help maintain the compound's stability over extended periods.

Recent advances in continuous flow chemistry have opened new possibilities for utilizing 6-Bromopyrazine-2-carbaldehyde in automated synthesis platforms. Its compatibility with flow reactor systems makes it attractive for scaled-up production of pharmaceutical intermediates. This development is particularly relevant given the increasing focus on green chemistry principles and process intensification in the chemical industry.

The global market for pyrazine derivatives like 6-Bromopyrazine-2-carbaldehyde has shown steady growth, with projections estimating a compound annual growth rate (CAGR) of 6.2% through 2028. This growth is driven by expanding applications in pharmaceutical research, agrochemical development, and advanced materials. Several specialty chemical manufacturers have recently expanded their production capacities to meet the rising demand for high-quality heterocyclic building blocks.

From a regulatory perspective, 6-Bromopyrazine-2-carbaldehyde is generally classified as a standard laboratory chemical with no significant restrictions in most jurisdictions. However, researchers should always consult local regulations and implement appropriate safety measures when handling any chemical substance. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended during laboratory use.

Looking ahead, the scientific community anticipates continued interest in 6-Bromopyrazine-2-carbaldehyde as researchers explore new applications in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. Its balanced reactivity profile and structural features position it as a valuable tool for addressing current challenges in drug discovery and material innovation. As synthetic methodologies continue to evolve, this compound will likely maintain its status as a versatile building block in organic synthesis.

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